Cas no 1804269-32-6 (5-Chloro-1H-benzimidazole-7-sulfonyl chloride)

• Product Name: 5-Chloro-1H-benzimidazole-7-sulfonyl chloride
• CAS No: 1804269-32-6
• MF: C₇H₄Cl₂N₂O₂S
• MW: 251.089858055115
• CID: 4825621
• Update Time: 2025-09-21

5-Chloro-1H-benzimidazole-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1H-benzimidazole-7-sulfonyl chloride

• Inchi： 1S/C7H4Cl2N2O2S/c8-4-1-5-7(11-3-10-5)6(2-4)14(9,12)13/h1-3H,(H,10,11)
• InChI Key： AMCDTJYGFVOZQR-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(=CC2=C1N=CN2)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 316
• XLogP3: 2.1
• Topological Polar Surface Area: 71.2